Cas no 629655-24-9 (4(1H)-Pyridinone, 2-chloro-1-(methoxymethyl)-3-nitro-)

• Product Name: 4(1H)-Pyridinone, 2-chloro-1-(methoxymethyl)-3-nitro-
• CAS No: 629655-24-9
• MF: C₇H₇ClN₂O₄
• MW: 218.594480752945
• CID: 1642525
• PubChem ID: 85890810
• Update Time: 2025-04-21

4(1H)-Pyridinone, 2-chloro-1-(methoxymethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 2-chloro-1-(methoxymethyl)-3-nitro-
• 629655-24-9
• DTXSID101213665
• SCHEMBL6930584
• 2-Chloro-1-(methoxymethyl)-3-nitropyridin-4(1H)-one
• KWUHNIQOTVDGQI-UHFFFAOYSA-N

• Inchi： 1S/C7H7ClN2O4/c1-14-4-9-3-2-5(11)6(7(9)8)10(12)13/h2-3H,4H2,1H3
• InChI Key： KWUHNIQOTVDGQI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=CN1COC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.00951
• Monoisotopic Mass: 218.0094344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 72.68